Cas no 210467-65-5 (Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel-
• CAS No: 210467-65-5
• MF: C₁₆H₂₀O₅
• MW: 292.327005386353
• CID: 3906511
• PubChem ID: 10902418
• Update Time: 2025-10-28

Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel-
• CIS-2-(3,4-DIMETHOXYBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• SUBXEIQUVGKQGF-NWDGAFQWSA-N
• 210467-65-5
• cis-2-(3,4-Dimethoxybenzoyl)cyclohexanecarboxylicacid
• 2-(3,4-Dimethoxybenzoyl)[cis]cyclohexanecarboxylic acid
• SCHEMBL4122673
• cis-2-(3,4-Dimethoxybenzoyl)cyclohexanecarboxylic acid
• (1R,2S)-2-(3,4-DIMETHOXYBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID

• MDL： MFCD06201414
• Inchi： 1S/C16H20O5/c1-20-13-8-7-10(9-14(13)21-2)15(17)11-5-3-4-6-12(11)16(18)19/h7-9,11-12H,3-6H2,1-2H3,(H,18,19)/t11-,12+/m0/s1
• InChI Key： SUBXEIQUVGKQGF-NWDGAFQWSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)[C@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 292.13107373g/mol
• Monoisotopic Mass: 292.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.8Ų

Additional information on Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel-

Comprehensive Overview of Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel- (CAS No. 210467-65-5)

The compound Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel- (CAS No. 210467-65-5) is a chiral derivative of cyclohexanecarboxylic acid, featuring a 2-(3,4-dimethoxybenzoyl) substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The (1R,2S)-rel- configuration indicates its relative stereochemistry, which is critical for its interactions with biological targets.

In recent years, the demand for chiral intermediates like Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel- has surged, driven by the growing emphasis on enantioselective synthesis in drug development. Researchers are particularly interested in its 3,4-dimethoxybenzoyl moiety, which is often associated with antioxidant and neuroprotective properties. This aligns with current trends in neurodegenerative disease research, where natural product-inspired scaffolds are being explored for therapeutic applications.

The synthesis of CAS No. 210467-65-5 typically involves asymmetric catalysis or resolution techniques to achieve the desired (1R,2S)-rel- configuration. Modern green chemistry approaches, such as biocatalysis or flow chemistry, are increasingly being applied to its production to meet sustainability goals—a hot topic in chemical manufacturing. Analytical characterization of this compound relies heavily on chiral HPLC, NMR spectroscopy, and mass spectrometry to confirm its stereochemical purity.

From a commercial perspective, Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)- derivatives are being investigated as potential precursors for drug candidates targeting inflammation and metabolic disorders. Its structural features make it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR). The compound's stability under physiological conditions is another area of active investigation, particularly for drug delivery applications.

In material science, the dimethoxybenzoyl group in this compound has shown promise in the development of advanced polymers with tunable optical properties. Researchers are examining its incorporation into liquid crystalline materials and photoactive coatings—applications that resonate with the current focus on smart materials and sustainable technologies. The compound's ability to participate in π-π stacking interactions makes it particularly interesting for these applications.

Quality control standards for CAS No. 210467-65-5 require stringent monitoring of stereoisomeric purity, typically ≥98% enantiomeric excess (ee). This specification is crucial for its use in pharmaceutical applications where stereochemistry directly impacts biological activity. Regulatory guidelines for chiral compounds continue to evolve, making this an important consideration for manufacturers and end-users alike.

Looking ahead, the versatility of Cyclohexanecarboxylic acid, 2-(3,4-dimethoxybenzoyl)-, (1R,2S)-rel- positions it as a compound of continuing interest across multiple disciplines. Its combination of chiral centers and functional groups offers numerous possibilities for structural modification, ensuring its relevance in future research and development efforts. As synthetic methodologies advance, we anticipate broader applications emerging for this intriguing molecular scaffold.